Cas no 2228740-93-8 (4-amino-2-fluoro-2-methylpentan-3-one)

• Product Name: 4-amino-2-fluoro-2-methylpentan-3-one
• CAS No: 2228740-93-8
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 6036940
• PubChem ID: 165864182
• Update Time: 2025-10-28

4-amino-2-fluoro-2-methylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-fluoro-2-methylpentan-3-one
• EN300-1769189
• 2228740-93-8

• Inchi： 1S/C6H12FNO/c1-4(8)5(9)6(2,3)7/h4H,8H2,1-3H3
• InChI Key： FRRPJEYTPRQMFO-UHFFFAOYSA-N
• SMILES： FC(C)(C)C(C(C)N)=O

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-amino-2-fluoro-2-methylpentan-3-one

Chemical Profile of 4-amino-2-fluoro-2-methylpentan-3-one (CAS No. 2228740-93-8)

4-amino-2-fluoro-2-methylpentan-3-one, identified by the Chemical Abstracts Service registry number 2228740-93-8, is a fluorinated α-keto amine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit promising pharmacological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The structural framework of 4-amino-2-fluoro-2-methylpentan-3-one consists of a five-carbon chain with a ketone group at the third carbon, an amino group at the fourth carbon, and a fluorine substituent at the second carbon. The presence of both fluorine and amino functional groups introduces a high degree of reactivity and modularity, enabling diverse chemical modifications that can fine-tune its biological activity. Such structural features are particularly valuable in medicinal chemistry, where precise control over molecular interactions is essential for achieving desired pharmacological outcomes.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom, being highly electronegative, can influence the electronic properties of adjacent atoms, thereby affecting the compound's interactions with biological targets. This property has been exploited in the design of various drug candidates, including anticancer agents, antiviral drugs, and central nervous system (CNS) therapeutics.

4-amino-2-fluoro-2-methylpentan-3-one has been investigated for its potential role in multiple therapeutic areas. One of the most compelling applications is in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The compound's ability to act as a substrate or inhibitor depends on its interaction with specific enzymes, which can be modulated by subtle changes in its chemical structure. For instance, studies have shown that derivatives of this compound can interact with proteases and kinases, which are key players in various disease pathways.

Another area of interest is the use of 4-amino-2-fluoro-2-methylpentan-3-one as a building block for more complex scaffolds. Medicinal chemists often employ such versatile intermediates to construct novel molecules with enhanced pharmacological properties. The combination of an amino group and a fluorinated ketone provides multiple sites for further functionalization, allowing for the creation of libraries of compounds that can be screened for biological activity. This approach has been successful in identifying lead compounds for further optimization.

The synthesis of 4-amino-2-fluoro-2-methylpentan-3-one (CAS No. 2228740-93-8) involves multi-step organic transformations that highlight the compound's synthetic accessibility. While detailed synthetic routes are beyond the scope of this discussion, they typically involve fluorination reactions, ketone reductions, and amine incorporations. The availability of efficient synthetic methodologies is crucial for enabling rapid exploration and development of derivatives with tailored properties.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-amino-2-fluoro-2-methylpentan-3-one. Molecular modeling techniques allow researchers to predict the binding modes and affinity of this compound towards various biological targets before conducting expensive experimental screens. Such computational approaches have become indispensable tools in modern drug discovery pipelines, enabling more rational and efficient design iterations.

The pharmacokinetic profile of 4-amino-2-fluoro-2-methylpentan-3-one is another critical aspect that influences its potential as a therapeutic agent. Fluorinated compounds often exhibit improved bioavailability and longer half-lives due to their resistance to metabolic degradation. However, these benefits must be balanced against potential toxicity concerns associated with fluorine-containing molecules. Extensive preclinical studies are necessary to assess the safety and efficacy of such compounds before they can be considered for clinical development.

In conclusion,4-amino-2-fluoro-2-methylpentan-3-one (CAS No. 2228740-93-8) represents a promising scaffold for medicinal chemistry applications. Its unique structural features offer opportunities for designing novel therapeutics with enhanced pharmacological properties. As research continues to uncover new biological targets and synthetic methodologies,4-amino-2-fluoro-2-methylpentan-3-one is likely to remain a valuable asset in the quest for innovative drug discovery solutions.